2-[(3,4-dimethylphenyl)amino]-4-oxo-N-[4-(propan-2-yl)phenyl]-5,6-dihydro-4H-1,3-thiazine-6-carboxamide

Specification

• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 2-(3,4-dimethylphenyl)imino-4-oxo-N-(4-propan-2-ylphenyl)-1,3-thiazinane-6-carboxamide
• Standard InChI: InChI=1S/C22H25N3O2S/c1-13(2)16-6-9-17(10-7-16)23-21(27)19-12-20(26)25-22(28-19)24-18-8-5-14(3)15(4)11-18/h5-11,13,19H,12H2,1-4H3,(H,23,27)(H,24,25,26)
• Standard InChI Key: TYIVQHFVLBCSQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=C2NC(=O)CC(S2)C(=O)NC3=CC=C(C=C3)C(C)C)C

Introduction

2-[(3,4-dimethylphenyl)amino]-4-oxo-N-[4-(propan-2-yl)phenyl]-5,6-dihydro-4H-1,3-thiazine-6-carboxamide is a complex organic compound belonging to the thiazine family. This compound is characterized by a six-membered ring structure containing both nitrogen and sulfur atoms, along with various substituents that enhance its chemical properties and potential biological activity. The presence of multiple functional groups, including amines, carbonyls, and a thiazine ring, contributes to its diverse chemical behavior and potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions, requiring specific conditions such as controlled temperatures and the use of solvents like ethanol or dichloromethane. The choice of reagents and conditions can significantly affect the reaction yields.

Potential Biological Activities

Research indicates that thiazine derivatives, including 2-[(3,4-dimethylphenyl)amino]-4-oxo-N-[4-(propan-2-yl)phenyl]-5,6-dihydro-4H-1,3-thiazine-6-carboxamide, may exhibit anti-inflammatory and antimicrobial properties. These activities are attributed to their ability to modulate biological pathways, potentially interacting with enzymes or receptors.

Applications and Future Research Directions

This compound represents a promising area for further research due to its complex structure and potential therapeutic benefits. Future studies should focus on detailed pharmacological evaluations, including in vitro and in vivo tests to fully explore its biological activities and potential applications in medicine.

Comparison with Other Compounds

Other compounds in the thiazine family and related heterocyclic structures have shown significant biological activities. For example, N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide has been identified as a potential 5-lipoxygenase inhibitor, highlighting the diverse pharmacological potential of sulfur-containing heterocycles. Similarly, thienotriazolopyrimidines have demonstrated anti-inflammatory and analgesic activities.